![molecular formula C18H26BrNO2 B4069695 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine](/img/structure/B4069695.png)
1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine
Overview
Description
1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine, also known as BRD-9424, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This compound is a member of the piperidine family and has a molecular weight of 416.3 g/mol. BRD-9424 is known to have a high affinity for protein targets, making it a promising candidate for drug development.
Mechanism of Action
1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine works by binding to specific proteins, such as bromodomain-containing proteins, and inhibiting their activity. These proteins are involved in various cellular processes, including gene expression and cell signaling. By inhibiting their activity, 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine can disrupt these processes and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been shown to have several biochemical and physiological effects. In cancer cells, 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine can induce cell cycle arrest and apoptosis, leading to the death of cancer cells. Additionally, 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been shown to reduce inflammation and decrease the production of pro-inflammatory cytokines in autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine is its high specificity for its protein targets. This makes it an ideal candidate for drug development, as it can minimize off-target effects and reduce toxicity. However, one of the limitations of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine. One area of interest is in the development of more potent and selective inhibitors of bromodomain-containing proteins. Additionally, there is potential for the use of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine in combination with other drugs for the treatment of cancer and autoimmune diseases. Further research is needed to fully understand the potential of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine and its applications in medicine.
In conclusion, 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine is a promising small molecule inhibitor with potential therapeutic applications in cancer and autoimmune diseases. Its high specificity for protein targets and ability to induce cell death make it an ideal candidate for drug development. Further research is needed to fully understand the potential of 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine and its applications in medicine.
Scientific Research Applications
1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been extensively studied for its potential therapeutic applications. One of the most promising applications is in the treatment of cancer. 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. Additionally, 1-[(2-bromo-4-isopropylphenoxy)acetyl]-2,6-dimethylpiperidine has been studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
2-(2-bromo-4-propan-2-ylphenoxy)-1-(2,6-dimethylpiperidin-1-yl)ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26BrNO2/c1-12(2)15-8-9-17(16(19)10-15)22-11-18(21)20-13(3)6-5-7-14(20)4/h8-10,12-14H,5-7,11H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORCRBCXBWGBDSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)COC2=C(C=C(C=C2)C(C)C)Br)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-4-isopropyl-phenoxy)-1-(2,6-dimethyl-1-piperidyl)ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.